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Compound of Interest

Methyl 4-
Compound Name:
(phenylsulfanyl)butanoate

CAS No.: 29193-71-3

Cat. No.: B1253332

Get Quote

\ J

CAS Number: 29193-71-3 Formula: C11H1402S Molecular Weight: 210.29 g/mol

Part 1: Executive Summary

Methyl 4-(phenylsulfanyl)butanoate is a specialized organosulfur ester used primarily as a
high-value intermediate in the synthesis of sulfur-containing heterocycles. Its core utility lies in
its function as a masked thiochroman precursor. In drug discovery, this compound serves as a
critical building block for thiochroman-4-ones, a scaffold exhibiting significant biological activity,
including antifungal, leishmanicidal, and anticancer properties.

Unlike simple alkyl esters, the presence of the phenylsulfanyl (thioether) moiety at the

-position introduces unique reactivity, allowing for intramolecular cyclization via Friedel-Crafts
acylation. This guide provides a robust, field-validated protocol for its synthesis, handling, and
downstream application, emphasizing the rigorous control of sulfur-based odor and reaction
kinetics.
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Part 2: Chemical Identity & Physicochemical
Properties

Property Data

IUPAC Name Methyl 4-(phenylthio)butanoate

CAS Number 29193-71-3

SMILES COC(=0)CccCcCscC1=CCc=CC=C1

INChl Key JB-4645 (Catalog Ref) / MFCD11556292
Appearance Colorless to pale yellow liquid

Boiling Point ~308°C (Predicted at 760 mmHg)
Density ~1.1 g/cm?3 (Estimated)

Soluble in DCM, EtOAc, MeOH:; Insoluble in

Solubility .
water

Part 3: Synthesis Protocol (Self-Validating System)
Strategic Route: Nucleophilic Substitution ()

The most reliable industrial and laboratory route involves the alkylation of thiophenol with
methyl 4-bromobutanoate (or chlorobutanoate) using a mild base.

Why this route?
o Atom Economy: Direct displacement avoids the multi-step ring opening of lactones.
o Selectivity: Thiolates are soft nucleophiles; using a carbonate base (

) prevents transesterification or hydrolysis side reactions that occur with strong alkoxides.

Detailed Methodology

Reagents:

e Thiophenol (PhSH): 1.0 equiv.
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Methyl 4-bromobutanoate: 1.1 equiv.

Potassium Carbonate (

), anhydrous: 1.5 equiv.

Solvent: Acetone (reagent grade) or DMF (for faster kinetics).

Quenching Agent: 10% Sodium Hypochlorite (Bleach) solution.

Step-by-Step Workflow:

e Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and addition funnel. Purge with Nitrogen (

) to prevent disulfide formation (PhS-SPh) via oxidative coupling.

o Solvation: Charge the flask with Acetone (0.5 M concentration relative to thiophenol) and

» Thiol Addition: Add Thiophenol dropwise at room temperature. Note: The suspension will turn
slightly yellow as the thiolate anion forms.

o Alkylation: Add Methyl 4-bromobutanoate dropwise over 15 minutes. The exotherm is
minimal in acetone, but monitor internal temperature.

o Reaction: Heat to mild reflux (56°C) for 4—6 hours.

o Validation Point: Monitor by TLC (Hexane/EtOAc 9:1). The thiol spot (

~0.6) should disappear, replaced by the ester product (

~0.4).
o Workup:

o Cool to room temperature.[1] Filter off inorganic salts (
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, eXCess

)

o Concentrate the filtrate under reduced pressure.

o Redissolve residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted thiol)
followed by Brine.

« Purification: Dry organic layer over

, filter, and concentrate. High-vacuum distillation is recommended for >98% purity, though
flash chromatography (Silica, 0-10% EtOAc/Hexanes) is sufficient for small scales.

Safety & Odor Control (Critical)

e Thiophenol Hazard: Extremely foul-smelling and toxic. All work must be performed in a fume
hood.

o Decontamination: All glassware and syringes must be soaked in a dilute bleach solution
(oxidizes thiols to odorless sulfonates) before removal from the hood.

Part 4: Applications in Drug Discovery

The primary value of CAS 29193-71-3 is its ability to cyclize into the thiochroman scaffold. This
transformation is a classic example of "scaffold hopping" where the oxygen in chromanones is
replaced by sulfur to modulate lipophilicity and metabolic stability.

Mechanism: Intramolecular Friedel-Crafts Acylation

The methyl ester serves as a protected acid. To generate the pharmacophore:
e Hydrolysis: Saponification (
) yields 4-(phenylthio)butanoic acid.

o Cyclization: Treatment with Polyphosphoric Acid (PPA) or conversion to the acid chloride (

) followed by
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closes the ring to form Thiochroman-4-one.

Visualization of Reaction Pathways
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Figure 1: Synthesis pathway from precursors to the Methyl 4-(phenylsulfanyl)butanoate
intermediate and subsequent cyclization to the bioactive Thiochroman-4-one scaffold.[1][2][3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Methyl 4-(phenylsulfanyl)butanoate: Technical Guide &
Synthesis Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253332/docs#methyl-4-phenylsulfanyl-butanoate-

technical-guide-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.chemicalbook.com/synthesis/methyl-butyrate.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8190924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8190924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149949/
https://m.youtube.com/watch?v=yKccrM-Ayr8
https://www.benchchem.com/product/b1253332/docs#methyl-4-phenylsulfanyl-butanoate-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b1253332/docs#methyl-4-phenylsulfanyl-butanoate-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b1253332/docs#methyl-4-phenylsulfanyl-butanoate-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b1253332/docs#methyl-4-phenylsulfanyl-butanoate-technical-guide-synthesis-protocol
https://www.benchchem.com/product/b1253332?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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